Cas no 75930-31-3 (b-D-Ribofuranuronamide,1-deoxy-1-(3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)-N-[2-[[(methylamino)carbonyl]amino]ethyl]-)

• Product Name: b-D-Ribofuranuronamide,1-deoxy-1-(3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)-N-[2-[[(methylamino)carbonyl]amino]ethyl]-
• CAS No: 75930-31-3
• MF: C₁₃H₁₉N₅O₇
• MW: 357.319262742996
• CID: 576570
• PubChem ID: 330243
• Update Time: 2025-04-19

b-D-Ribofuranuronamide,1-deoxy-1-(3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)-N-[2-[[(methylamino)carbonyl]amino]ethyl]- Chemical and Physical Properties

Names and Identifiers

• b-D-Ribofuranuronamide,1-deoxy-1-(3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)-N-[2-[[(methylamino)carbonyl]amino]ethyl]-
• 5-(2,4-dioxopyrimidin-1-yl)-3,4-dihydroxy-N-[2-(methylcarbamoylamino)ethyl]oxolane-2-carboxamide
• AC1L76H1
• NSC317311
• DTXSID80317522
• 75930-31-3
• NSC-317311

• Inchi： 1S/C13H19N5O7/c1-14-12(23)16-4-3-15-10(22)9-7(20)8(21)11(25-9)18-5-2-6(19)17-13(18)24/h2,5,7-9,11,20-21H,3-4H2,1H3,(H,15,22)(H2,14,16,23)(H,17,19,24)
• InChI Key： CIGNZGKXVSVSNC-UHFFFAOYSA-N
• SMILES： O1C(C(NCCNC(NC)=O)=O)C(C(C1N1C=CC(NC1=O)=O)O)O

Computed Properties

• Exact Mass: 357.12800
• Monoisotopic Mass: 357.128
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 595
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.2
• Topological Polar Surface Area: 169Ų

Experimental Properties

• Density: 1.543
• Refractive Index: 1.611
• PSA: 174.78000
• LogP: -2.62630